Cas no 6125-32-2 (N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide)

• Product Name: N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide
• CAS No: 6125-32-2
• MF: C₁₁H₈BrClN₂OS
• MW: 331.616019248962
• MDL: MFCD00169990
• CID: 529226
• Update Time: 2026-04-29

N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(4-bromophenyl)-2-thiazolyl]-2-chloro-
• 5-butyl-6-methyl-2-[(3-methylbutyl)thio]pyrimidin-4-ol
• 5-butyl-6-methyl-2-(3-methylbutylsulfanyl)-1H-pyrimidin-4-one
• N-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-2-chloroacetamide
• N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide

• MDL： MFCD00169990

Computed Properties

• Exact Mass: 268.16112

Experimental Properties

• Density: 1.674±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide

Comprehensive Overview of N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide (CAS No. 6125-32-2)

N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide (CAS No. 6125-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and acetamide functional groups, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular structure, which combines a bromophenyl moiety with a chloroacetamide group, offering versatile reactivity for synthetic modifications.

In recent years, the demand for N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide has surged due to its relevance in developing novel heterocyclic compounds. Heterocycles like thiazoles are pivotal in medicinal chemistry, as they form the backbone of many FDA-approved drugs. The compound’s CAS No. 6125-32-2 is frequently searched in academic databases, reflecting its importance in studies targeting antimicrobial agents and enzyme inhibitors. Its structural features also align with trends in green chemistry, where researchers seek eco-friendly synthetic routes.

One of the most common queries related to CAS No. 6125-32-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Additionally, its stability at room temperature ensures ease of handling, though precautions are recommended to avoid prolonged exposure to light or moisture, which could degrade its efficacy.

The bromophenyl-thiazole core of N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide has been linked to bioactive properties, including potential anti-inflammatory and antifungal activities. These attributes have spurred interest in its use as a scaffold for designing next-generation therapeutics. For instance, modifications to the chloroacetamide group could yield derivatives with enhanced selectivity for specific biological targets, addressing current challenges in drug resistance.

From an industrial perspective, CAS No. 6125-32-2 is often discussed in forums focusing on high-value fine chemicals. Its synthesis typically involves multi-step reactions, including cyclization and acylation, which are topics of interest for chemists optimizing yield and purity. Recent advancements in catalytic methods have further streamlined its production, reducing waste and improving cost-efficiency—a key concern for manufacturers.

Environmental and regulatory considerations also play a role in the compound’s applications. While N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide is not classified as hazardous under standard guidelines, its disposal must adhere to local regulations to minimize ecological impact. This aligns with broader industry shifts toward sustainable chemistry, where stakeholders prioritize compounds with lower toxicity profiles.

In summary, N-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-chloroacetamide (CAS No. 6125-32-2) represents a compelling case study in the intersection of organic synthesis and applied research. Its versatility, coupled with growing interest in thiazole-based pharmaceuticals, ensures its continued relevance in scientific and industrial communities. Future studies may explore its role in personalized medicine or smart agrochemicals, further expanding its utility.